Cas no 2159638-20-5 (2-{4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}ethan-1-ol)

• Product Name: 2-{4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}ethan-1-ol
• CAS No: 2159638-20-5
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6099738
• PubChem ID: 165786378
• Update Time: 2025-10-30

2-{4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}ethan-1-ol
• Pyrazolo[1,5-a]pyridine-3-ethanol, 4,5,6,7-tetrahydro-
• EN300-1624874
• 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol
• 2159638-20-5

• Inchi： 1S/C9H14N2O/c12-6-4-8-7-10-11-5-2-1-3-9(8)11/h7,12H,1-6H2
• InChI Key： IJHKXJODHGWOBX-UHFFFAOYSA-N
• SMILES： C12=C(CCO)C=NN1CCCC2

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 330.2±27.0 °C(Predicted)
• pka: 14.77±0.10(Predicted)

Additional information on 2-{4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}ethan-1-ol

2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol

2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol, also known by its CAS registry number 2159638-20-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyrazolo[1,5-a]pyridine, a heterocyclic aromatic system with unique electronic properties. The presence of the hydroxymethyl group (-CH₂OH) attached to the pyrazolo[1,5-a]pyridine ring introduces additional functional diversity, making this compound a valuable building block for various applications.

The structure of 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol is characterized by a fused bicyclic system consisting of a pyrazole and a pyridine ring. The pyrazole ring contributes to the compound's aromaticity and stability, while the hydroxymethyl group introduces hydrophilic properties. This combination makes the compound suitable for applications in drug design and material synthesis.

Recent studies have highlighted the potential of pyrazolo[1,5-a]pyridine derivatives in medicinal chemistry. Researchers have explored their ability to act as inhibitors of various enzymes and receptors. For instance, 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate cytokine production. Additionally, its hydroxymethyl group facilitates hydrogen bonding interactions, which are crucial for bioavailability and target binding.

In terms of synthesis methods, 2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol can be prepared through a variety of routes. One common approach involves the condensation of o-amino phenol with aldehydes or ketones in the presence of an acid catalyst. This reaction forms the pyrazole ring system before further functionalization to introduce the hydroxymethyl group. The use of microwave-assisted synthesis has also been reported to enhance reaction efficiency and yield.

The physical properties of 2-{4H,5H